Cas no 1804247-39-9 (4-Bromo-2-(3-chloropropyl)phenylacetic acid)

• Product Name: 4-Bromo-2-(3-chloropropyl)phenylacetic acid
• CAS No: 1804247-39-9
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4979081
• Update Time: 2025-05-20

4-Bromo-2-(3-chloropropyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(3-chloropropyl)phenylacetic acid

• Inchi： 1S/C11H12BrClO2/c12-10-4-3-9(7-11(14)15)8(6-10)2-1-5-13/h3-4,6H,1-2,5,7H2,(H,14,15)
• InChI Key： DZEDYUPZTZSDNS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(=O)O)=C(C=1)CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Additional information on 4-Bromo-2-(3-chloropropyl)phenylacetic acid

Introduction to 4-Bromo-2-(3-chloropropyl)phenylacetic acid (CAS No. 1804247-39-9)

4-Bromo-2-(3-chloropropyl)phenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1804247-39-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of phenylacetic acid derivatives, characterized by its bromo and chloropropyl substituents, which contribute to its unique chemical properties and potential biological activities.

The structural motif of 4-Bromo-2-(3-chloropropyl)phenylacetic acid consists of a phenyl ring substituted at the 4-position with a bromine atom and at the 2-position with a 3-chloropropyl group. This specific arrangement of functional groups makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents. The presence of both bromine and chlorine atoms enhances the electrophilicity of the molecule, facilitating various chemical transformations that are essential for drug discovery processes.

In recent years, there has been a growing interest in phenylacetic acid derivatives due to their diverse pharmacological profiles. These compounds have been explored for their potential applications in treating various diseases, including neurological disorders, inflammation, and metabolic syndromes. The unique structural features of 4-Bromo-2-(3-chloropropyl)phenylacetic acid make it a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of 4-Bromo-2-(3-chloropropyl)phenylacetic acid is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways involved in disease progression. For instance, studies have demonstrated its utility in generating derivatives that modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses.

The bromo and chloropropyl substituents on the phenyl ring provide strategic sites for further functionalization, allowing chemists to tailor the properties of the resulting compounds. This flexibility has enabled the creation of a wide range of derivatives with tailored biological activities. For example, modifications at the 4-bromo position have been shown to enhance binding affinity to certain protein targets, while alterations at the 3-chloropropyl group can influence metabolic stability and bioavailability.

Recent advancements in computational chemistry have further accelerated the development of 4-Bromo-2-(3-chloropropyl)phenylacetic acid derivatives. Molecular modeling techniques have been employed to predict the binding modes of these compounds with biological targets, providing insights into their potential therapeutic effects. These computational studies have complemented experimental efforts, enabling researchers to design more effective drug candidates with higher precision.

The pharmaceutical industry has also shown interest in 4-Bromo-2-(3-chloropropyl)phenylacetic acid due to its potential as a scaffold for drug development. Several companies have initiated programs to synthesize and evaluate its derivatives for various therapeutic indications. Preliminary results from these programs suggest that certain analogs exhibit promising pharmacological properties, including anti-inflammatory and analgesic effects.

Moreover, the environmental impact of synthesizing 4-Bromo-2-(3-chloropropyl)phenylacetic acid has been a focus of research. Efforts have been made to optimize synthetic routes to minimize waste and improve yields, aligning with green chemistry principles. These initiatives not only enhance sustainability but also reduce costs associated with production.

In conclusion, 4-Bromo-2-(3-chloropropyl)phenylacetic acid (CAS No. 1804247-39-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow further.